2-[(1S,3R)-3-[(1-methylcyclopropyl)sulfonylamino]cyclopentyl]acetic acid

• IUPAC Name: 2-[(1S,3R)-3-[(1-methylcyclopropyl)sulfonylamino]cyclopentyl]acetic acid
• InChI: InChI=1S/C11H19NO4S/c1-11(4-5-11)17(15,16)12-9-3-2-8(6-9)7-10(13)14/h8-9,12H,2-7H2,1H3,(H,13,14)/t8-,9+/m0/s1
• InChI Key: UWWXGLBMCWGDAJ-DTWKUNHWSA-N
• Canonical SMILES: CC1(CC1)S(=O)(=O)NC2CCC(C2)CC(=O)O
• Isomeric SMILES: CC1(CC1)S(=O)(=O)N[C@@H]2CC[C@@H](C2)CC(=O)O
• Molecular Formula: C11H19NO4S
• Molecular Weight: 261.34 g/mol

Description

2-[(1S,3R)-3-[(1-methylcyclopropyl)sulfonylamino]cyclopentyl]acetic acid is a compound that belongs to the class of non-steroidal anti-inflammatory drugs (NSAIDs). It has been shown to have potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases.

Mechanism of Action

The mechanism of action of 2-[(1S,3R)-3-[(1-methylcyclopropyl)sulfonylamino]cyclopentyl]acetic acid involves the inhibition of COX-2, which leads to a decrease in the production of prostaglandins. Prostaglandins are mediators of inflammation and pain, and their inhibition leads to a reduction in these symptoms.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include a reduction in inflammation and pain. This compound has been shown to be effective in the treatment of various inflammatory diseases, including rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(1S,3R)-3-[(1-methylcyclopropyl)sulfonylamino]cyclopentyl]acetic acid for lab experiments is its potent anti-inflammatory and analgesic properties. This makes it a promising candidate for the treatment of various inflammatory diseases. However, one of the limitations of this compound is its complex synthesis method, which makes it difficult to produce in large quantities.

Future Directions

There are several future directions for the research on 2-[(1S,3R)-3-[(1-methylcyclopropyl)sulfonylamino]cyclopentyl]acetic acid. One of the directions is to investigate its potential for the treatment of other inflammatory diseases, such as inflammatory bowel disease and psoriasis. Another direction is to explore its potential for the treatment of cancer, as COX-2 has been shown to play a role in the development and progression of various types of cancer. Additionally, further research is needed to optimize the synthesis method of this compound, making it easier and more cost-effective to produce.

Synthesis Methods

The synthesis of 2-[(1S,3R)-3-[(1-methylcyclopropyl)sulfonylamino]cyclopentyl]acetic acid is a complex process that involves several steps. The first step involves the synthesis of 1-methylcyclopropylamine, which is then reacted with 3-bromo-1-cyclopentyl-1-propanol to yield the intermediate compound. The intermediate is then reacted with sulfonyl chloride to yield the final product.

Scientific Research Applications

2-[(1S,3R)-3-[(1-methylcyclopropyl)sulfonylamino]cyclopentyl]acetic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX), an enzyme that plays a key role in the production of prostaglandins, which are mediators of inflammation and pain. This compound has also been shown to have a selective inhibitory effect on COX-2, which is the isoform of COX that is primarily responsible for inflammation and pain.